Cas no 1401668-12-9 ((S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-ethyl-propionamide)

• Product Name: (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-ethyl-propionamide
• CAS No: 1401668-12-9
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 2155409
• Update Time: 2025-10-28

(S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-ethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-((r)-1-benzyl-piperidin-3-yl)-n-ethyl-propionamide
• (S)-2-Amino-N-((R)-1-benzylpiperidin-3-yl)-N-ethylpropanamide
• AM97885
• (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-ethyl-propionamide

• Inchi： 1S/C17H27N3O/c1-3-20(17(21)14(2)18)16-10-7-11-19(13-16)12-15-8-5-4-6-9-15/h4-6,8-9,14,16H,3,7,10-13,18H2,1-2H3/t14-,16+/m0/s1
• InChI Key： FUUACBIFNCNOAE-GOEBONIOSA-N
• SMILES： O=C([C@H](C)N)N(CC)[C@H]1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 328
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-ethyl-propionamide

Compound CAS No. 1401668-12-9: (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-ethyl-propionamide

The compound with CAS No. 1401668-12-9, named (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-ethyl-propionamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and chemical reactivity. The molecule consists of an amino group attached to a propionamide backbone, which is further connected to a substituted piperidine ring system. The stereochemistry at the S and R configurations ensures specific interactions within biological systems, making it a valuable compound for research and development.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing bioavailability and minimizing adverse effects. The (S)-2-Amino moiety in this compound contributes to its ability to interact with specific receptors or enzymes, potentially making it a candidate for therapeutic interventions. The (R)-1-benzyl-piperidin-3-yl group adds complexity to the molecule, enhancing its pharmacokinetic properties and stability. This combination of structural features makes the compound a subject of interest in both academic and industrial research.

The synthesis of (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-ethyl-propionamide involves multi-step organic reactions, including amide bond formation and stereoselective synthesis techniques. Researchers have employed various strategies to optimize the yield and purity of this compound, leveraging advancements in catalytic asymmetric synthesis. These methods not only ensure the correct stereochemistry but also minimize environmental impact by reducing waste and improving efficiency.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to modulate specific biological pathways makes it a potential lead compound for drug discovery programs targeting various diseases. For instance, studies have indicated that the compound may exhibit activity against certain enzymes involved in neurological disorders or inflammatory conditions. Furthermore, its structural versatility allows for further modifications to enhance its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound more accurately. By using molecular docking studies and machine learning algorithms, scientists can identify optimal drug-like properties early in the development process. These tools have significantly accelerated the research on (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-ethyl-propionamide, providing valuable insights into its mechanism of action and potential clinical applications.

In conclusion, (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-ethyl-propionamide (CAS No. 1401668-12-9) is a sophisticated organic molecule with immense potential in the pharmaceutical industry. Its unique stereochemistry, combined with cutting-edge synthetic methods and computational tools, positions it as a key player in drug discovery and development. As research continues to uncover its full capabilities, this compound is expected to contribute significantly to the advancement of medical science.